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Compound Focus: Flufenacet oxalate

CAS No.: 201668-31-7

Cat. No.: S650731

Get Quote

The table below summarizes key data for the analytical standard of Flufenacet oxalate, which can inform

your experimental setup.

Property Details

CAS RN 201668-31-7 [1] [2]

IUPAC Name (4-fluorophenyl)(propan-2-yl)aminoacetic acid [1]

Molecular Formula C₁₁H₁₂FNO₃ [1]

Molecular Mass 225.2 g/mol [1]

Canonical SMILES CC(C)N(C1=CC=C(C=C1)F)C(=O)C(=O)O [1]

InChI Key FFKNXXCOXIZLJD-UHFFFAOYSA-N [1]

Analytical Techniques HPLC: Suitable; GC: Suitable [2]

| Hazard & Safety | Signal Word: Danger [2] Hazard Class: Acute Tox. 3 (Oral), Skin Sens. 1 [2]

Personal Protection: N95 dust mask, eyeshields, faceshields, gloves [2] |
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While direct protocols are unavailable, here is a methodological approach and common troubleshooting

points based on standard laboratory practices for handling such compounds.

Suggested Workflow for Method Development

Since Flufenacet oxalate is an analytical standard, your experiments likely focus on its detection and

quantification in various matrices. The following workflow outlines a systematic approach for developing

and troubleshooting your analytical method.

Sample Preparation Factors

Instrumental Analysis (HPLC/GC)

Start: Method Development

1. Sample Preparation

2. Instrumental Analysis Extraction Solvent
(pH, polarity)

3. Data Analysis & Validation Column Selection

4. Troubleshooting

If Issues Detected

Adjust Parameters

Extraction Technique
(Sonication, shaking) Clean-up & Filtration

Mobile Phase Composition Detector Calibration
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Frequently Asked Questions (FAQs)

Q1: What is Flufenacet oxalate and what is its relation to Flufenacet? A1: Flufenacet oxalate is a major

metabolite or transformation product of the herbicide Flufenacet formed in soil [1]. It has a different

chemical structure (C₁₁H₁₂FNO₃) and a lower molecular mass (225.2 g/mol) compared to the parent

compound Flufenacet (C₁₄H₁₃F₄N₃O₂S, 363.34 g/mol) [1] [3].

Q2: What are the primary safety concerns when handling Flufenacet oxalate? A2: The safety data sheet

indicates it is an acute oral toxin (Category 3) and a skin sensitizer (Category 1) [2]. Always consult the

product's Certificate of Analysis (CoA) and refer to the supplier's Safety Data Sheet (SDS) for the most

detailed and up-to-date handling and disposal instructions.

Q3: The recovery of my target analyte is low. What should I investigate? A3: Focus on the sample

preparation stage from the workflow above. The extraction solvent's pH is often a critical but unexplored

parameter. Experiment with buffering your solvent to different pH levels to find the optimum for your

specific sample matrix, as the compound's solubility and stability can be highly pH-dependent.

Q4: I am getting poor chromatographic separation. What parameters can I adjust? A4: Refer to the

instrumental analysis stage in the workflow. Key parameters to optimize include:

Mobile Phase: Adjust the pH and buffer strength. A small amount of acid or modifier can often
improve peak shape.

Column: Switch to a column with different stationary phase chemistry (e.g., C8 vs. C18).
Temperature and Flow Rate: Fine-tuning the column temperature and mobile phase flow rate can

enhance resolution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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